1,3-Propanediamine, N'-(2-methoxy-1-nitro-9-acridinyl)-N,N-dimethyl-
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Description
1,3-Propanediamine, N’-(2-methoxy-1-nitro-9-acridinyl)-N,N-dimethyl- is a synthetic organic compound that belongs to the class of acridine derivatives. Acridine compounds are known for their diverse biological activities and applications in various fields, including medicinal chemistry and materials science.
Properties
CAS No. |
112428-80-5 |
|---|---|
Molecular Formula |
C19H22N4O3 |
Molecular Weight |
354.4 g/mol |
IUPAC Name |
N-(2-methoxy-1-nitroacridin-9-yl)-N',N'-dimethylpropane-1,3-diamine |
InChI |
InChI=1S/C19H22N4O3/c1-22(2)12-6-11-20-18-13-7-4-5-8-14(13)21-15-9-10-16(26-3)19(17(15)18)23(24)25/h4-5,7-10H,6,11-12H2,1-3H3,(H,20,21) |
InChI Key |
YQAUNOAVZPAGQA-UHFFFAOYSA-N |
Canonical SMILES |
CN(C)CCCNC1=C2C(=NC3=CC=CC=C31)C=CC(=C2[N+](=O)[O-])OC |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 1,3-Propanediamine, N’-(2-methoxy-1-nitro-9-acridinyl)-N,N-dimethyl- typically involves multi-step organic reactions. The starting materials may include 1,3-propanediamine and 2-methoxy-1-nitro-9-acridine. The reaction conditions often require specific catalysts, solvents, and temperature control to achieve the desired product.
Industrial Production Methods
Industrial production methods for such compounds may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. Techniques such as continuous flow reactors and automated synthesis may be employed to enhance efficiency and scalability.
Chemical Reactions Analysis
Types of Reactions
1,3-Propanediamine, N’-(2-methoxy-1-nitro-9-acridinyl)-N,N-dimethyl- can undergo various chemical reactions, including:
Oxidation: The compound may be oxidized to form different derivatives.
Reduction: Reduction reactions can convert nitro groups to amino groups.
Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., sodium borohydride), and various nucleophiles or electrophiles. Reaction conditions such as temperature, pH, and solvent choice play a crucial role in determining the reaction outcome.
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used. For example, reduction of the nitro group may yield an amino derivative, while substitution reactions can introduce different functional groups into the molecule.
Scientific Research Applications
Chemistry: Used as a building block for synthesizing more complex molecules.
Biology: Investigated for its biological activity, including antimicrobial and anticancer properties.
Medicine: Explored for potential therapeutic applications, such as drug development.
Industry: Utilized in the production of dyes, pigments, and other materials.
Mechanism of Action
The mechanism of action of 1,3-Propanediamine, N’-(2-methoxy-1-nitro-9-acridinyl)-N,N-dimethyl- involves its interaction with specific molecular targets and pathways. The compound may bind to DNA or proteins, affecting their function and leading to various biological effects. Detailed studies are required to elucidate the exact molecular mechanisms and pathways involved.
Comparison with Similar Compounds
Conclusion
1,3-Propanediamine, N’-(2-methoxy-1-nitro-9-acridinyl)-N,N-dimethyl- is a compound with diverse potential applications in scientific research and industry
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